Cas no 2228425-55-4 (2-hydroxy-2-1-(1-methyl-1H-imidazol-2-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(1-methyl-1H-imidazol-2-yl)cyclopropylacetic acid
• CAS No: 2228425-55-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5978458
• PubChem ID: 165627087
• Update Time: 2025-06-09

2-hydroxy-2-1-(1-methyl-1H-imidazol-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(1-methyl-1H-imidazol-2-yl)cyclopropylacetic acid
• EN300-1797314
• 2228425-55-4
• 2-hydroxy-2-[1-(1-methyl-1H-imidazol-2-yl)cyclopropyl]acetic acid

• Inchi： 1S/C9H12N2O3/c1-11-5-4-10-8(11)9(2-3-9)6(12)7(13)14/h4-6,12H,2-3H2,1H3,(H,13,14)
• InChI Key： SMDRCTGFXUAVNU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-hydroxy-2-1-(1-methyl-1H-imidazol-2-yl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(1-methyl-1H-imidazol-2-yl)cyclopropylacetic acid (CAS No. 2228425-55-4)

2-hydroxy-2-1-(1-methyl-1H-imidazol-2-yl)cyclopropylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2228425-55-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a cyclopropylacetic acid core functionalized with a 1-methyl-1H-imidazol-2-yl substituent, has garnered attention due to its potential biological activities and structural uniqueness. The presence of both hydroxyl and imidazole moieties in its structure suggests a high degree of reactivity and interaction with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The structural framework of 2-hydroxy-2-1-(1-methyl-1H-imidazol-2-yl)cyclopropylacetic acid combines the rigidity of the cyclopropyl ring with the flexibility of the acetic acid side chain, which is further modulated by the imidazole group. This combination of structural features has been explored in recent studies for their ability to modulate enzyme activity and receptor binding. The hydroxyl group at the 2-position of the cyclopropyl ring is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for the specificity of molecular recognition processes.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their unique pharmacological properties. The cyclopropyl group, being a small, rigid moiety, can effectively occupy specific binding pockets in biological targets, thereby enhancing binding affinity. This structural motif has been successfully incorporated into various drug candidates targeting diseases such as cancer, inflammation, and infectious disorders. The 1-methyl-1H-imidazol-2-yl substituent adds another layer of complexity to the molecule, providing additional sites for interaction with biological systems. Imidazole derivatives are well-known for their role as ligands in various enzymatic and receptor-mediated processes.

One of the most compelling aspects of 2-hydroxy-2-1-(1-methyl-1H-imidazol-2-yl)cyclopropylacetic acid is its potential as a scaffold for developing novel therapeutic agents. The compound's ability to engage multiple binding sites simultaneously makes it an attractive candidate for multitargeted drug design. This approach has gained significant traction in recent years, as it allows for the development of drugs with enhanced efficacy and reduced side effects by simultaneously modulating multiple disease-related pathways.

Recent studies have begun to explore the pharmacological profile of derivatives similar to 2-hydroxy-2-1-(1-methyl-1H-imidazol-2-yl)cyclopropylacetic acid. For instance, researchers have investigated analogs with modified imidazole rings or altered acetic acid side chains to optimize their biological activity. These studies have provided valuable insights into the structural requirements necessary for effective binding to biological targets. The findings suggest that subtle modifications can significantly impact the pharmacological properties of these compounds, making them highly versatile tools for drug discovery.

The synthesis of 2-hydroxy-2-1-(1-methyl-1H-imidazol-2-yl)cyclopropylacetic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks efficiently. These advancements have not only facilitated the production of 2228425-55-4 but also opened up new possibilities for designing structurally diverse libraries of compounds for drug discovery.

The potential therapeutic applications of 2-hydroxy-2-1-(1-methyl-1H-imidazol-2-y)cyclopropylacetic acid are vast and varied. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. Additionally, its ability to interact with biological targets through multiple mechanisms makes it a promising candidate for developing drugs that address complex pathological processes. Further research is needed to fully elucidate its pharmacological profile and explore its potential in clinical settings.

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